Cas no 121412-30-4 (Ethanone,2,2-difluoro-1-(4-methyl-1-piperazinyl)-)

Ethanone,2,2-difluoro-1-(4-methyl-1-piperazinyl)- structure
121412-30-4 structure
Product Name:Ethanone,2,2-difluoro-1-(4-methyl-1-piperazinyl)-
CAS No:121412-30-4
MF:C7H12F2N2O
MW:178.179788589478
CID:133311
PubChem ID:45080794
Update Time:2025-04-19

Ethanone,2,2-difluoro-1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2-difluoro-1-(4-methyl-1-piperazinyl)-
    • 1-(2,2-DIFLUOROACETYL)-4-METHYL-PIPERAZINE
    • 2,2-difluoro-1-(4-methylpiperazin-1-yl)ethanone
    • Piperazine, 1-(2,2-difluoroacetyl)-4-methyl- (9CI)
    • ACMC-1C6QA
    • AG-D-46486
    • CTK4B2348
    • 2,2-Difluoro-1-(4-methylpiperazin-1-yl)ethan-1-one
    • SWEXQSFJJXSYLB-UHFFFAOYSA-N
    • DTXSID10664091
    • SCHEMBL13841304
    • 121412-30-4
    • Inchi: 1S/C7H12F2N2O/c1-10-2-4-11(5-3-10)7(12)6(8)9/h6H,2-5H2,1H3
    • InChI Key: SWEXQSFJJXSYLB-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCN(C)CC1)=O)F

Computed Properties

  • Exact Mass: 178.09186
  • Monoisotopic Mass: 178.09176933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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